Cas no 95115-18-7 (4-(Dimethylamino)-1-[4-(dimethylamino)benzoyl]pyridin-1-ium chloride)

• Product Name: 4-(Dimethylamino)-1-[4-(dimethylamino)benzoyl]pyridin-1-ium chloride
• CAS No: 95115-18-7
• MF: C₁₆H₂₀ClN₃O
• MW: 305.802502632141
• CID: 2818673
• PubChem ID: 13347604
• Update Time: 2025-04-21

4-(Dimethylamino)-1-[4-(dimethylamino)benzoyl]pyridin-1-ium chloride Chemical and Physical Properties

Names and Identifiers

• 95115-18-7
• 4-(Dimethylamino)-1-[4-(dimethylamino)benzoyl]pyridin-1-ium chloride
• DTXSID50537770

• Inchi： 1S/C16H20N3O.ClH/c1-17(2)14-7-5-13(6-8-14)16(20)19-11-9-15(10-12-19)18(3)4;/h5-12H,1-4H3;1H/q+1;/p-1
• InChI Key： IVUCJXRKUKIUQP-UHFFFAOYSA-M
• SMILES： [Cl-].O=C(C1C=CC(=CC=1)N(C)C)[N+]1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 305.1294900Da
• Monoisotopic Mass: 305.1294900Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.4Ų